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Compound of Interest

Compound Name: 4-Amino-6-methoxypyridin-2-ol

CAS No.: 1356109-12-0

Cat. No.: B1443691

Get Quote

Abstract
This document provides a comprehensive guide for the multi-step synthesis of 4-Amino-6-
methoxypyridin-2-ol, a substituted pyridine derivative with significant potential as a building

block in medicinal chemistry and drug discovery. The protocol herein is designed for

researchers and scientists in organic synthesis and pharmaceutical development. It outlines a

reliable and logical synthetic pathway starting from a commercially available precursor. This

guide emphasizes the rationale behind procedural choices, methods for in-process control, and

characterization of the final compound, ensuring scientific integrity and reproducibility.

Introduction and Scientific Rationale
Substituted pyridinols are a class of heterocyclic compounds that form the core scaffold of

numerous biologically active molecules. The specific arrangement of amino, methoxy, and

hydroxyl groups on the pyridine ring, as seen in 4-Amino-6-methoxypyridin-2-ol, offers

multiple points for further chemical modification, making it a valuable intermediate for creating

libraries of novel compounds. The presence of a nucleophilic amino group, a hydrogen-bond
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donating/accepting hydroxyl group, and a methoxy group that can influence solubility and

metabolic stability makes this molecule particularly attractive for pharmaceutical research.

The synthetic strategy detailed below is a convergent, three-step process designed for

efficiency and control. It begins with the regioselective functionalization of a dichlorinated

nitropyridine, followed by hydrolysis and a final reduction. This approach is grounded in well-

established principles of nucleophilic aromatic substitution (SNAr) on electron-deficient pyridine

rings and standard nitro group reduction techniques.

Proposed Synthetic Pathway
The synthesis of 4-Amino-6-methoxypyridin-2-ol can be achieved from 2,6-dichloro-4-

nitropyridine through a three-step sequence involving selective methoxylation, hydrolysis, and

nitro group reduction. The electron-withdrawing nitro group at the 4-position activates the

chloro-substituents at the 2 and 6 positions for nucleophilic aromatic substitution.

Workflow Diagram
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Step 1: Selective Monomethoxylation

Step 2: Hydrolysis

Step 3: Nitro Group Reduction

2,6-dichloro-4-nitropyridine

2-chloro-6-methoxy-4-nitropyridine

  NaOCH3 (1.0 eq)
  Methanol
  0°C to RT

6-methoxy-4-nitropyridin-2-ol

  Aq. NaOH
  Heat

4-Amino-6-methoxypyridin-2-ol

  SnCl2·2H2O
  Ethanol / HCl

Click to download full resolution via product page

Caption: Proposed three-step synthesis of 4-Amino-6-methoxypyridin-2-ol.

Detailed Experimental Protocol
Safety Precaution: This protocol involves hazardous materials. Always work in a well-ventilated

fume hood and wear appropriate Personal Protective Equipment (PPE), including safety

glasses, lab coat, and gloves.

Step 1: Synthesis of 2-chloro-6-methoxy-4-nitropyridine
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Rationale: This step involves a nucleophilic aromatic substitution where a methoxide ion

displaces one of the chlorine atoms. Using a controlled amount of sodium methoxide at low

temperatures is crucial to favor monosubstitution and minimize the formation of the

dimethoxy byproduct. Methanol serves as both the solvent and the source of methoxide in

situ if sodium metal were used, but using a pre-formed sodium methoxide solution offers

better stoichiometric control.

Procedure:

To a stirred solution of 2,6-dichloro-4-nitropyridine (1.93 g, 10 mmol) in 50 mL of

anhydrous methanol, cool the mixture to 0°C in an ice bath.

Slowly add a solution of sodium methoxide (0.54 g, 10 mmol, 1.0 equivalent) in 20 mL of

methanol dropwise over 30 minutes, ensuring the temperature does not exceed 5°C.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 4-6 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl

Acetate in Hexane). The starting material should be consumed, and a new, less polar spot

corresponding to the product should appear.

Once the reaction is complete, neutralize the mixture with glacial acetic acid.

Remove the methanol under reduced pressure.

Dissolve the residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine

(1 x 50 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to

yield the crude product.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexane to afford 2-chloro-6-methoxy-4-nitropyridine as a solid.

Step 2: Synthesis of 6-methoxy-4-nitropyridin-2-ol
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Rationale: The second SNAr reaction replaces the remaining chlorine atom with a hydroxyl

group. This hydrolysis is typically performed under basic conditions at elevated

temperatures. The choice of aqueous sodium hydroxide provides the nucleophile (OH⁻) and

the conditions to drive the reaction to completion.

Procedure:

Dissolve the purified 2-chloro-6-methoxy-4-nitropyridine (1.88 g, ~10 mmol, assuming

100% yield from step 1) in 40 mL of dioxane.

Add a solution of sodium hydroxide (0.8 g, 20 mmol) in 10 mL of water.

Heat the mixture to reflux (approximately 90-100°C) and maintain for 8-12 hours.

Monitor the reaction by TLC (Eluent: 50% Ethyl Acetate in Hexane) until the starting

material is consumed.

Cool the reaction mixture to room temperature and carefully acidify with 2M hydrochloric

acid (HCl) until the pH is ~3-4. A precipitate should form.

Filter the solid precipitate, wash with cold water, and dry under vacuum to obtain 6-

methoxy-4-nitropyridin-2-ol. The product may be used in the next step without further

purification if purity is deemed sufficient by NMR.

Step 3: Synthesis of 4-Amino-6-methoxypyridin-2-ol
Rationale: The final step is the reduction of the aromatic nitro group to an amine. Stannous

chloride (SnCl₂) in the presence of a proton source like HCl is a classic and effective method

for this transformation, particularly for substrates that might be sensitive to catalytic

hydrogenation.[1]

Procedure:

Suspend 6-methoxy-4-nitropyridin-2-ol (1.70 g, ~10 mmol) in 50 mL of ethanol in a round-

bottom flask.

Add stannous chloride dihydrate (SnCl₂·2H₂O) (11.3 g, 50 mmol) to the suspension.
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Carefully add 5 mL of concentrated hydrochloric acid.

Heat the mixture to 70°C and stir for 2-3 hours. The reaction should become

homogeneous.

Monitor by TLC (Eluent: 10% Methanol in Dichloromethane) for the disappearance of the

starting material.

After completion, cool the reaction to room temperature and pour it onto crushed ice.

Basify the mixture by the slow addition of a saturated sodium bicarbonate (NaHCO₃)

solution until the pH is ~8. Be cautious as CO₂ will evolve. A precipitate of tin salts will

form.

Filter the mixture through a pad of celite to remove the tin salts, washing the pad with

ethanol.

Concentrate the filtrate under reduced pressure.

The resulting residue can be purified by recrystallization or column chromatography to

yield the final product, 4-Amino-6-methoxypyridin-2-ol.

Trustworthiness: A Self-Validating System
To ensure the integrity of the synthesis, each step should be validated through appropriate

analytical techniques.
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Parameter
Step 1:

Methoxylation

Step 2:

Hydrolysis

Step 3:

Reduction
Final Product

Monitoring
TLC (3:7

EtOAc/Hex)

TLC (1:1

EtOAc/Hex)

TLC (1:9

MeOH/DCM)
-

Purification
Column

Chromatography

Precipitation/Filtr

ation

Recrystallization/

Column
Recrystallization

Identification
¹H NMR, ¹³C

NMR, MS
¹H NMR, MS ¹H NMR, MS

¹H NMR, ¹³C

NMR, HRMS, IR

Purity Assay HPLC, ¹H NMR HPLC, ¹H NMR HPLC, ¹H NMR

HPLC (>98%),

Elemental

Analysis

Characterization Data (Expected for 4-Amino-6-methoxypyridin-2-ol):

¹H NMR: Expect characteristic signals for the two aromatic protons on the pyridine ring, a

singlet for the amino protons, a singlet for the methoxy protons, and a broad singlet for the

hydroxyl proton.

¹³C NMR: Expect distinct signals for the six carbon atoms of the substituted pyridine ring.

Mass Spectrometry (MS): The molecular ion peak corresponding to the molecular weight of

C₆H₈N₂O₂ (140.14 g/mol ) should be observed.

Infrared (IR) Spectroscopy: Expect characteristic absorption bands for N-H (amine) and O-H

(hydroxyl) stretching.
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principles applied in this protocol.
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CN102898382A - Method for synthesizing 2-amino-4,6-dimethoxypyrimidine. Google
Patents. This patent describes methylation reactions on similar heterocyclic systems.
CN102516182B - Preparation method for 4-amino-6-alkoxyl pyrimidine compounds. Google
Patents. This document details methods for introducing amino and alkoxy groups onto a
heterocyclic ring.

Efficient synthesis of 4-amino-2,6-dichloropyridine and its derivatives. ResearchGate. This

paper provides insights into reactions on dichloropyridine systems, particularly the reduction

of nitro groups.[1] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. researchgate.net [researchgate.net]
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methoxypyridin-2-ol]. BenchChem, [2026]. [Online PDF]. Available at:
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amino-6-methoxypyridin-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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